Cas no 81449-60-7 (5-THIAZOLEMETHANOL, 2-PHENOXY-)

5-THIAZOLEMETHANOL, 2-PHENOXY- structure
81449-60-7 structure
Product Name:5-THIAZOLEMETHANOL, 2-PHENOXY-
CAS No:81449-60-7
MF:C10H9NO2S
MW:207.248961210251
CID:3323307
PubChem ID:13106154
Update Time:2025-04-21

5-THIAZOLEMETHANOL, 2-PHENOXY- Chemical and Physical Properties

Names and Identifiers

    • 5-THIAZOLEMETHANOL, 2-PHENOXY-
    • (2-Phenoxy-thiazol-5-yl)-methanol
    • YCCGJWDLYVDAGX-UHFFFAOYSA-N
    • DB-087988
    • 81449-60-7
    • SCHEMBL1680662
    • (2-phenoxy-5-thiazolyl)-methanol
    • Inchi: 1S/C10H9NO2S/c12-7-9-6-11-10(14-9)13-8-4-2-1-3-5-8/h1-6,12H,7H2
    • InChI Key: YCCGJWDLYVDAGX-UHFFFAOYSA-N
    • SMILES: S1C(CO)=CN=C1OC1=CC=CC=C1

Computed Properties

  • Exact Mass: 207.03539970Da
  • Monoisotopic Mass: 207.03539970Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 70.6Ų
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